Cas no 1000578-22-2 (1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene)
1000578-22-2 structure
Product Name:1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
CAS No:1000578-22-2
MF:C7H2Br2F3IO
MW:445.797863483429
CID:3157764
PubChem ID:26599125
Update Time:2025-04-21
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene
- 2,6-Dibromo-4-(trifluoromethoxy)iodobenzene
- CS-0376845
- AKOS025146936
- 1000578-22-2
-
- MDL: MFCD09878139
- Inchi: 1S/C7H2Br2F3IO/c8-4-1-3(14-7(10,11)12)2-5(9)6(4)13/h1-2H
- InChI Key: RDKDPUDNGOSEMG-UHFFFAOYSA-N
- SMILES: IC1=C(C=C(C=C1Br)OC(F)(F)F)Br
Computed Properties
- Exact Mass: 445.74487Da
- Monoisotopic Mass: 443.74692Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 9.2Ų
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035655-1g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 1g |
£180.00 | 2022-02-28 | |
| Fluorochem | 035655-5g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 5g |
£540.00 | 2022-02-28 | |
| Fluorochem | 035655-25g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 25g |
£1620.00 | 2022-02-28 | |
| 1PlusChem | 1P019D66-250mg |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 250mg |
$93.00 | 2025-03-01 | |
| 1PlusChem | 1P019D66-1g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 1g |
$165.00 | 2025-03-01 | |
| 1PlusChem | 1P019D66-5g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 5g |
$689.00 | 2025-03-01 | |
| 1PlusChem | 1P019D66-25g |
2,6-Dibromo-4-(trifluoromethoxy)iodobenzene |
1000578-22-2 | 95% | 25g |
$2013.00 | 2025-03-01 | |
| A2B Chem LLC | AV15790-1g |
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene |
1000578-22-2 | 95% | 1g |
$125.00 | 2024-04-20 | |
| A2B Chem LLC | AV15790-5g |
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene |
1000578-22-2 | 95% | 5g |
$576.00 | 2024-04-20 | |
| A2B Chem LLC | AV15790-25g |
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene |
1000578-22-2 | 95% | 25g |
$1728.00 | 2024-04-20 |
1,3-Dibromo-2-iodo-5-(trifluoromethoxy)benzene Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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